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Compound of Interest

Compound Name: Ornidazole-13C2,15N2

Cat. No.: B15621826 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Ornidazole-13C2,15N2, a crucial isotopically labeled compound in

pharmaceutical research.

This document outlines the necessary personal protective equipment (PPE), step-by-step

operational procedures, and compliant disposal plans to maintain a safe laboratory

environment and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling Ornidazole-13C2,15N2, a comprehensive approach to personal protection is

critical. The following PPE is required to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US) standards to

prevent eye contact with dust

or splashes.[1][2]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile)

Gloves must be inspected

before use. The quality of the

gloves should be chosen

based on the specific

workplace concentration and

quantity of the hazardous

substance.[1][3]

Body Protection

Impervious clothing, such as a

lab coat or long-sleeved

clothing

To prevent skin contact.[4][5]

For large-scale operations or in

case of a spill, fire/flame

resistant clothing may be

necessary.[1][2]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.

In case of inadequate

ventilation, dust formation, or

exceeded exposure limits, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[1][3]

[4]

Operational Plan: From Receipt to Use
A systematic workflow is essential for the safe handling of Ornidazole-13C2,15N2.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials.[1][2]
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Keep the container tightly closed to prevent contamination and exposure.[3][4]

The recommended storage temperature is typically room temperature, though some

suppliers may recommend -20°C.[4][6] Always refer to the supplier's specific instructions.

Handling and Preparation
All handling should be conducted in a well-ventilated area.[1][2] The use of a chemical fume

hood or local exhaust ventilation is strongly recommended, especially when handling the

powder form.[3]

Avoid the formation of dust and aerosols.[1][2][4]

Do not eat, drink, or smoke in the handling area.[7]

Wash hands thoroughly after handling the compound.[1][7]

Disposal Plan
Proper disposal of Ornidazole-13C2,15N2 and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[3]

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[1]

Environmental Precautions: Do not allow the substance to enter drains, surface water, or

soil.[2][3][4] Prevent further leakage or spillage if it is safe to do so.[1][2]

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of through an approved waste disposal plant.[7]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Incident First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids apart.[3]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.[3] If skin irritation persists, consult a

physician.[8]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration.[3] Seek medical attention if

symptoms occur.[8]

Ingestion

Rinse mouth with water.[3] Do NOT induce

vomiting.[3] Never give anything by mouth to an

unconscious person.[1][3] Call a poison center

or doctor immediately.[7][9]

Spill

Use personal protective equipment.[3][4] Avoid

dust formation.[1][2] Sweep up the spilled

material and place it in a suitable, closed

container for disposal.[5][8] Ensure adequate

ventilation.[1][2][4]

Chemical and Physical Properties
Property Value

Molecular Formula ¹³C₂¹⁵N₂C₅H₁₀ClNO₃

Molecular Weight 223.60 g/mol [3]

Appearance White to light yellow solid[5]

Melting Point 84 - 86 °C[5]

Acute Toxicity (Oral) LD50 = 1139 mg/kg (ATE)[3]
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Below is a logical workflow for the safe handling of Ornidazole-13C2,15N2.

Safe Handling and Disposal Workflow for Ornidazole-13C2,15N2

Preparation and Handling

Disposal

Emergency Procedures

Receiving and 
 Visual Inspection

Secure Storage 
 (Cool, Dry, Ventilated)

If container is intact

Don Appropriate PPE 
 (Goggles, Gloves, Coat)

Work in Ventilated Area 
 (Fume Hood Recommended)

Weighing and 
 Solution Preparation Spill Response Personal Exposure

Collect Waste 
 (Solid and Liquid)

After use

Label as 
 Hazardous Waste

Dispose via Licensed 
 Chemical Waste Contractor
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Caption: Workflow for safe handling and disposal of Ornidazole-13C2,15N2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15621826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

